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Compound of Interest

Compound Name: GPI 15427

Cat. No.: B1684206 Get Quote

Essential Safety and Handling Guide for GPI
15427
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GPI 15427. Adherence to these procedures is vital

for ensuring personal safety and proper disposal.

Chemical and Physical Properties
A summary of the key physical and chemical properties of GPI 15427 is provided in the table

below.
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Property Value Source

Molecular Formula C₂₀H₂₀N₄O₂ PubChem[1]

Molecular Weight 348.4 g/mol PubChem[1]

IUPAC Name

4-[(4-methylpiperazin-1-

yl)methyl]-8-oxa-15,16-

diazatetracyclo[7.7.1.0²,⁷.0¹³,¹⁷]

heptadeca-

1(16),2(7),3,5,9,11,13(17)-

heptaen-14-one

PubChem[1]

CAS Number 805242-85-7 PubChem[1]

Hazard Identification and Personal Protective
Equipment (PPE)
GPI 15427 is a substance with multiple hazards, including the potential to be a strong oxidizer,

harmful if swallowed, and fatal upon skin contact. It can cause severe skin burns, serious eye

damage, and may lead to organ damage with repeated exposure. Additionally, it is very toxic to

aquatic life with long-lasting effects.[2] Some sources also indicate that it may cause skin

irritation, serious eye irritation, and respiratory irritation or sensitization. Due to these significant

health risks, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

The following table outlines the required PPE for handling GPI 15427.
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Body Part
Personal Protective
Equipment (PPE)

Justification

Hands
Impervious chemical-resistant

gloves (e.g., nitrile rubber).

To prevent skin contact, which

can be fatal. Contaminated

gloves should be removed and

disposed of properly.

Eyes
Chemical safety goggles

and/or a face shield.

To protect against splashes

that can cause serious eye

damage. An emergency eye

wash station should be readily

accessible.[2]

Body

A lab coat or chemical-

resistant apron. In case of

significant exposure risk, a full-

body suit may be necessary.

To protect against skin contact

and contamination of personal

clothing. Contaminated

clothing must be removed

immediately and washed

before reuse.[2]

Respiratory

A NIOSH-approved respirator

is required when working with

the powder form of the

compound or when adequate

ventilation is not available.

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation or

sensitization and other

systemic effects. Work should

be conducted in a fume hood.

Operational Plan for Handling
A systematic approach is essential for the safe handling of GPI 15427. The following workflow

outlines the key steps from preparation to the conclusion of work.
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Preparation

Handling

Post-Handling

Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Verify Fume Hood Functionality

Weigh Compound in Fume Hood

Proceed to Handling

Prepare Solutions in Fume Hood

Decontaminate Work Area

Complete Experiment

Doff and Dispose of PPE

Wash Hands Thoroughly

Collect Waste in Labeled Container

Proceed to Disposal

Store Waste in a Designated Area

Dispose via Approved Waste Disposal Plant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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